84-47-9

2-tert-Butylanthraquinone

In Stock

• CAS RN:
• 84-47-9

• Formula:
• C18H16O2

• InChI:
• InChI=1S/C18H16O2/c1-18(2,3)11-8-9-14-15(10-11)17(20)13-7-5-4-6-12(13)16(14)19/h4-10H,1-3H3

• InChIKey:
• YTPSFXZMJKMUJE-UHFFFAOYSA-N

• 2-tert-Butylanthraquinone, also known as 2-tert-Butylanthraquinone, is a useful research compound. Its molecular formula is C18H16O2 and its molecular weight is 264.3 g/mol. The purity is usually 95%.

Lophine

In Stock

• CAS RN:
• 484-47-9

• Formula:
• C21H16N2

• InChI:
• InChI=1S/C21H16N2/c1-4-10-16(11-5-1)19-20(17-12-6-2-7-13-17)23-21(22-19)18-14-8-3-9-15-18/h1-15H,(H,22,23)

• InChIKey:
• RNIPJYFZGXJSDD-UHFFFAOYSA-N

• Lophine derivatives as chemiluminescent in vitro activators for detection of free radicals.

4-Hexenenitrile, 2-ethenyl-2,5-dimethyl-

• CAS RN:
• 97384-47-9

• Formula:
• C10H15N

• InChI:
• InChI=1S/C10H15N/c1-5-10(4,8-11)7-6-9(2)3/h5-6H,1,7H2,2-4H3

• InChIKey:
• LQOKMYRSZCREEC-UHFFFAOYSA-N

• 4-Hexenenitrile, 2-ethenyl-2,5-dimethyl- is a useful research compound. Its molecular formula is C10H15N and its molecular weight is 149.23 g/mol. The purity is usually 95%.

2-(N-Bromoacetyl-N-hydroxyamino)-4-methylpentanonitrile

• CAS RN:
• 68684-47-9

• Formula:
• C8H13BrN2O2

• InChI:
• InChI=1S/C8H13BrN2O2/c1-6(2)3-7(5-10)11(13)8(12)4-9/h6-7,13H,3-4H2,1-2H3

• InChIKey:
• QGXCDNDSAVTAEY-UHFFFAOYSA-N

• 2-(N-Bromoacetyl-N-hydroxyamino)-4-methylpentanonitrile, also known as 2-(N-Bromoacetyl-N-hydroxyamino)-4-methylpentanonitrile, is a useful research compound. Its molecular formula is C8H13BrN2O2 and its molecular weight is 249.1 g/mol. The purity is usually 95%.

(2R)-5,8,10,14,18,25,28-heptahydroxy-6,21-dimethylheptacyclo[14.11.1.02,11.02,15.04,9.017,26.019,24]octacosa-4,6,8,10,17(26),18,21,24-octaene-3,12,20,23,27-pentone

• CAS RN:
• 21884-47-9

• Formula:
• C30H22O12

• InChI:
• InChI=1S/C30H22O12/c1-6-3-8(31)12-16(22(6)35)25(38)14-15-19-10(33)5-11(34)20-26(39)13-9(32)4-7(2)23(36)18(13)29(42)30(19,20)21(27(15)40)28(41)17(14)24(12)37/h3-4,10,15,19,21,27,31-36,40H,5H2,1-2H3/t10-,15+,19-,21-,27+,30-/m0/s1

• InChIKey:
• BLXAFSIUPZEETL-TWBHCDLESA-N

• Rubroskyrin is a modified bis-anthraquinone pigment from Penicillium islandicum Sopp.

2-(2-Cyanophenyl)-3'-trifluoromethylacetophenone

In Stock

• CAS RN:
• 898784-47-9

• Formula:
• C16H10F3NO

• InChI:
• InChI=1S/C16H10F3NO/c17-16(18,19)14-7-3-6-12(8-14)15(21)9-11-4-1-2-5-13(11)10-20/h1-8H,9H2

• InChIKey:
• OYFORLDRXUOUPK-UHFFFAOYSA-N

• 2-(2-Cyanophenyl)-3'-trifluoromethylacetophenone is a useful research compound. Its molecular formula is C16H10F3NO and its molecular weight is 289.25 g/mol. The purity is usually 95%.

Avanafil

In Stock

• CAS RN:
• 330784-47-9

• Formula:
• C23H26ClN7O3

• InChI:
• InChI=1S/C23H26ClN7O3/c1-34-19-6-5-15(10-18(19)24)11-27-21-17(22(33)28-13-20-25-7-3-8-26-20)12-29-23(30-21)31-9-2-4-16(31)14-32/h3,5-8,10,12,16,32H,2,4,9,11,13-14H2,1H3,(H,28,33)(H,27,29,30)/t16-/m0/s1

• InChIKey:
• WEAJZXNPAWBCOA-INIZCTEOSA-N

• Avanafil is an orally bioavailable, potent, and competitive inhibitor of phosphodiesterase (PDE) 5 (IC50 = 2.2 nM). It is selective, with IC50 values of 630, >5,000, and >5,000 nM for PDE6, PDE1-4, and PDE7-11, respectively, in an enzyme assay. Avanafil potentiates penile tumescence in dogs in a dose-dependent manner. Formulations containing avanafil have been used to treat erectile dysfunction.
  Avanafil is an orally available phosphodiesterase type 5 (PDE5) inhibitor with vasodilatory activity. Avanafil selectively inhibits PDE5, thus inhibiting the degradation of cyclic guanosine monophosphate (cGMP) found in the smooth muscle of the corpus cavernosa of the penis. The inhibition of cGMP degradation results in prolonged muscle relaxation, vasodilation, and blood engorgement of the corpus cavernosa, thereby prolonging penile erection.
  Avanafil is a selective inhibitor o...

N-(4-(benzyloxy)phenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide

In Stock

• CAS RN:
• 1909584-47-9

• Formula:
• C22H22N4O2

• InChI:
• InChI=1S/C22H22N4O2/c27-22(20-14-21(24-16-23-20)26-12-4-5-13-26)25-18-8-10-19(11-9-18)28-15-17-6-2-1-3-7-17/h1-3,6-11,14,16H,4-5,12-13,15H2,(H,25,27)

• InChIKey:
• HWSRGDUOWGCUDY-UHFFFAOYSA-N

• N-(4-(benzyloxy)phenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C22H22N4O2 and its molecular weight is 374.444. The purity is usually 95%.

(5-Bromofuran-2-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379984-47-9

• Formula:
• C14H13BrN2O3

• InChI:
• InChI=1S/C14H13BrN2O3/c15-13-4-3-12(20-13)14(18)17-7-10(8-17)9-19-11-2-1-5-16-6-11/h1-6,10H,7-9H2

• InChIKey:
• KHCWQKOQVUSWPD-UHFFFAOYSA-N

• (5-Bromofuran-2-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone is a useful research compound. Its molecular formula is C14H13BrN2O3 and its molecular weight is 337.173. The purity is usually 95%.